Cas no 317821-66-2 (N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride)

• Product Name: N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride
• CAS No: 317821-66-2
• MF: C₄H₉Cl₂N₅O
• MW: 214.053157567978
• MDL: MFCD08060958
• CID: 301212
• PubChem ID: 102601045
• Update Time: 2025-10-18

N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-1-ethanimidamide,N-hydroxy-, hydrochloride (1:1)
• (1Z)-N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide
• 1H-1,2,4-triazole-1-ethanimidamide, N'-hydroxy-
• N-hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide
• N'-hydroxy-2-(1,2,4-triazol-1-yl)ethanimidamide;dihydrochloride
• N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)acetimidamidedihydrochloride
• 317821-66-2
• N-HYDROXY-2-(1H-1,2,4-TRIAZOL-1-YL)ETHANIMIDAMIDE HYDROCHLORIDE
• N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)acetimidamide dihydrochloride
• N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride

• MDL： MFCD08060958
• Inchi： 1S/C4H7N5O.2ClH/c5-4(8-10)1-9-3-6-2-7-9;;/h2-3,10H,1H2,(H2,5,8);2*1H
• InChI Key： JCQCUNKWDNSBBO-UHFFFAOYSA-N
• SMILES： Cl.Cl.O/N=C(/CN1C=NC=N1)\N

Computed Properties

• Exact Mass: 141.06521
• Monoisotopic Mass: 213.0184153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.61
• Boiling Point: 424.4°C at 760 mmHg
• Flash Point: 210.5°C
• Refractive Index: 1.715
• PSA: 89.32

N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride Security Information

• HazardClass：4.1

Additional information on N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide Dihydrochloride

N'-Hydroxy-2-(1H-1,2,4-Triazol-1-yl)ethanimidamide Dihydrochloride: A Comprehensive Overview

N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide dihydrochloride, commonly referred to by its CAS number 317821-66-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical characteristics, synthesis methods, pharmacological activities, and recent advancements related to this compound.

The molecular structure of N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide dihydrochloride is characterized by the presence of a triazole ring and an imidamide group. The triazole moiety is known for its stability and ability to form hydrogen bonds, which are crucial for bioavailability and target binding in pharmaceutical compounds. Recent studies have highlighted the importance of such heterocyclic structures in enhancing the pharmacokinetic profiles of drugs. The hydroxy group attached to the imidamide further contributes to the compound's versatility, enabling it to participate in various biochemical reactions.

One of the most notable aspects of this compound is its synthesis process. Researchers have developed efficient methods to synthesize N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide dihydrochloride, often utilizing microwave-assisted techniques or catalytic systems to optimize yield and purity. These advancements have not only streamlined production but also opened avenues for large-scale manufacturing, making it more accessible for preclinical studies.

In terms of pharmacological activity, this compound has shown promise in several therapeutic areas. Preclinical data indicate that it exhibits potent anti-inflammatory and antioxidant properties, which are essential for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Additionally, recent findings suggest that it may modulate key signaling pathways involved in cancer progression, making it a potential candidate for anticancer drug development.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide dihydrochloride can effectively bind to various protein targets with high affinity. This insight is invaluable for designing drugs with improved efficacy and reduced off-target effects.

Moreover, the compound's safety profile has been extensively evaluated in preclinical models. Studies indicate that it demonstrates low toxicity at therapeutic doses, which is a critical factor for its potential use in human therapeutics. Regulatory agencies have also expressed interest in compounds like this one due to their novel mechanisms of action and safety profiles.

In conclusion, N'-Hydroxy-2-(1H-1,2,4-triazol-1-yl)ethanimidamide dihydrochloride (CAS No: 317821-66-) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthesis methods and promising pharmacological activities, positions it as a valuable asset in drug discovery pipelines. As research continues to unfold new insights into its mechanisms and applications, this compound holds great potential for addressing unmet medical needs across various therapeutic areas.